1H-Imidazole-1-ethanol, 2-(4-bromo-2-fluorophenyl)-4-[3-methyl-1-(1-methylethyl)-1H-1,2,4-triazol-5-yl]-

• IUPAC Name: 2-[2-(4-bromo-2-fluorophenyl)-4-(5-methyl-2-propan-2-yl-1,2,4-triazol-3-yl)imidazol-1-yl]ethanol
• InChI: InChI=1S/C17H19BrFN5O/c1-10(2)24-17(20-11(3)22-24)15-9-23(6-7-25)16(21-15)13-5-4-12(18)8-14(13)19/h4-5,8-10,25H,6-7H2,1-3H3
• InChI Key: MXQLKKJIZSLULM-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=N1)C2=CN(C(=N2)C3=C(C=C(C=C3)Br)F)CCO)C(C)C
• Molecular Formula: C17H19BrFN5O
• DSSTOX Substance ID: DTXSID801112521
• Molecular Weight: 408.3 g/mol
• CAS RN: 1282516-77-1

Description

1H-Imidazole-1-ethanol, 2-(4-bromo-2-fluorophenyl)-4-[3-methyl-1-(1-methylethyl)-1H-1,2,4-triazol-5-yl]- is a useful research compound. Its molecular formula is C17H19BrFN5O and its molecular weight is 408.3. The purity is usually 95%.
BenchChem offers high-quality 1H-Imidazole-1-ethanol, 2-(4-bromo-2-fluorophenyl)-4-[3-methyl-1-(1-methylethyl)-1H-1,2,4-triazol-5-yl]- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1H-Imidazole-1-ethanol, 2-(4-bromo-2-fluorophenyl)-4-[3-methyl-1-(1-methylethyl)-1H-1,2,4-triazol-5-yl]- including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Microwave Assisted Synthesis and Antibacterial Activity

A study explored the microwave-assisted synthesis of novel derivatives related to the chemical structure , focusing on their antibacterial activities. The compounds showed moderate activity against both gram-positive and gram-negative bacterial strains, highlighting the potential of such molecules in developing new antibacterial agents (Darekar et al., 2020).

Antifungal Activity and Molecular Docking Studies

Another research synthesized pyrazole-imidazole-triazole hybrids and evaluated them for antimicrobial activity. One compound in particular showed significant potency against A. niger, surpassing even the reference drug Fluconazole. Molecular docking studies were conducted to understand the binding conformations, providing valuable insights into the design of potent antimicrobial agents (Punia et al., 2021).

Synthesis and Study of Antimicrobial and Antioxidant Activities

A series of benzimidazole derivatives containing triazole, thiadiazole, oxadiazole, and morpholine rings were synthesized and evaluated for their antimicrobial and antioxidant activities. These derivatives demonstrated significant ABTS scavenging activities and showed notable DPPH scavenging activity, indicating their potential as antioxidants and antimicrobials (Menteşe et al., 2015).

Antimicrobial and Antituberculosis Agents

A study focused on synthesizing novel 2-[4-(1H-[1,2,4]-triazol-1-yl)phenyl]-1-substituted-4,6-difluoro-1H-benzo[d]imidazole derivatives for evaluating their antibacterial and antitubercular activities. The results suggested that analogs with electronegative substituents emerged as promising antimicrobials, also showing better antimycobacterial activity, indicating their potential in treating tuberculosis (Jadhav et al., 2009).

Synthesis routes and methods

Procedure details

A suspension of 5-[2-(4-bromo-2-fluoro-phenyl)-1H-imidazol-4-yl]-1-isopropyl-3-methyl-1H-[1,2,4]triazole (2.9 g, 7.96 mmol) in toluene (50 mL) was treated with ethylene carbonate (25 mL) and heated at reflux for 5 h. The cooled reaction mixture was diluted with DCM and passed through a pad of silica eluting with DCM then 20% methanol in DCM. Methanolic fractions were combined and concentrated in vacuo to give a pale tan solid. The solid was triturated in diethyl ether to give 2-[2-(4-Bromo-2-fluoro-phenyl)-4-(2-isopropyl-5-methyl-2H-[1,2,4]triazol-3-yl)-imidazol-1-yl]-ethanol as a white solid (2.3 g, 71%). LCMS: RT=2.85 min, [M+H]+=408/410. 1H NMR 400 MHz (CDCl3) δ: 8.16 (1H, s), 7.67-7.20 (3H, m), 5.83 (1H, m), 4.05 (2H, t, J=5.10 Hz), 3.92 (2H, t, J=5.10 Hz), 2.44 (3H, s), 1.50 (6H, d, J=6.65 Hz).